Cas no 74936-93-9 ((2S)-5-oxopyrrolidine-2-carbonyl chloride)

• Product Name: (2S)-5-oxopyrrolidine-2-carbonyl chloride
• CAS No: 74936-93-9
• MF: C₅H₆ClNO₂
• MW: 147.559640407562
• CID: 557549
• PubChem ID: 11116208
• Update Time: 2025-05-24

(2S)-5-oxopyrrolidine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonylchloride, 5-oxo-, (2S)-
• 2-Pyrrolidinecarbonyl chloride, 5-oxo-, (2S)- (9CI)
• (S)-5-Oxo-2-pyrrolidinecarbonyl chloride
• 2-Pyrrolidinecarbonylchloride, 5-oxo-, (S)-
• L-Pyroglutamic acid chloride
• Pyroglutamic acid chloride
• (2S)-5-oxopyrrolidine-2-carbonyl chloride
• AG-G-98339
• (S)-5-Oxopyrrolidine-2-carbonyl chloride
• DTXSID90455681
• 74936-93-9
• AKOS006350510
• SCHEMBL2563149

• Inchi： 1S/C5H6ClNO2/c6-5(9)3-1-2-4(8)7-3/h3H,1-2H2,(H,7,8)/t3-/m0/s1
• InChI Key： RMHPSSGICDJKDR-VKHMYHEASA-N
• SMILES： ClC([C@@H]1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 147.0087061g/mol
• Monoisotopic Mass: 147.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 329.0±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-5-oxopyrrolidine-2-carbonyl chloride

Comprehensive Analysis of (2S)-5-oxopyrrolidine-2-carbonyl chloride (CAS No. 74936-93-9): Properties, Applications, and Industry Trends

The compound (2S)-5-oxopyrrolidine-2-carbonyl chloride (CAS No. 74936-93-9) is a chiral derivative of pyrrolidone, widely recognized for its role as a versatile building block in organic synthesis. With the increasing demand for enantiomerically pure pharmaceuticals and specialty chemicals, this compound has garnered significant attention in research and industrial applications. Its carbonyl chloride functional group makes it highly reactive, enabling efficient acylation reactions under mild conditions.

In recent years, the pharmaceutical industry has prioritized the development of stereoselective synthesis methods, where (2S)-5-oxopyrrolidine-2-carbonyl chloride serves as a critical intermediate. Researchers frequently search for "chiral pyrrolidone derivatives" or "enantioselective acylation reagents," reflecting the compound's relevance in asymmetric synthesis. Its application extends to the production of peptide mimetics and bioactive molecules, aligning with trends in targeted drug discovery and personalized medicine.

From a structural perspective, the 2S configuration ensures compatibility with biological systems, making it invaluable for designing enzyme inhibitors and receptor modulators. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and stereochemical integrity, addressing common queries like "how to characterize chiral acyl chlorides." The compound's stability in anhydrous environments further enhances its utility in high-throughput screening workflows.

Environmental and regulatory considerations have also shaped discussions around 74936-93-9. Innovations in green chemistry emphasize solvent-free or catalytic approaches to minimize waste during its use. Industry reports highlight its potential in sustainable synthesis, responding to searches for "eco-friendly chiral intermediates." Additionally, advancements in continuous flow chemistry have optimized its large-scale production, reducing energy consumption.

Beyond pharmaceuticals, (2S)-5-oxopyrrolidine-2-carbonyl chloride finds niche applications in material science, particularly in polymer modification and surface functionalization. Its ability to introduce polar groups into hydrophobic matrices addresses challenges in biocompatible coatings—a topic frequently explored in academic literature. As the demand for multifunctional materials grows, this compound's role is expected to expand further.

In summary, CAS No. 74936-93-9 represents a convergence of synthetic utility and innovation-driven demand. Its integration into drug development pipelines and advanced material design underscores its interdisciplinary importance. Future research will likely focus on refining its synthetic protocols and exploring novel applications in bioconjugation and catalysis, solidifying its position as a cornerstone of modern organic chemistry.